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Introduction

The sensitivity of energetic materials to external stimuli such as impact and friction is a critical
parameter for assessing their safety during handling, processing, and storage.[1][2] ANPy (3-
amino-6-(nitramino)pyridin-2-yl)-1,2,4-triazin-5-one) and its derivatives are a class of energetic
compounds that require thorough characterization of their sensitivity properties. These
application notes provide detailed protocols for determining the impact and friction sensitivity of
ANPy-based compounds, primarily based on the widely recognized BAM (Bundesanstalt fur
Materialforschung und -priifung) standard methods.[1][2] Adherence to these standardized
procedures ensures reproducibility and allows for meaningful comparison of data across
different laboratories and materials.[3]

Data Presentation

Quantitative data from impact and friction sensitivity tests should be meticulously recorded and
presented. The following table provides a standardized format for summarizing the sensitivity
data for ANPy-based compounds and for comparison with common energetic materials.

Table 1: Impact and Friction Sensitivity Data
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Impact Friction
Compound o L Test Method Notes
Sensitivity (J) Sensitivity (N)
Data not Data not
ANPy _ _ BAM
available available
ANPYy Derivative Data not Data not BAM Specify
1 available available modification
ANPYy Derivative Data not Data not BAM Specify
2 available available modification
Data for
RDX (Reference) 2.5-7.5 120 BAM )
comparison
HMX Data for
3.0-75 120 BAM )
(Reference) comparison
PETN Data for
3.0 60 BAM _
(Reference) comparison

Note: As of the latest literature search, specific impact and friction sensitivity data for ANPy and
its derivatives are not publicly available. The data for RDX, HMX, and PETN are provided for
illustrative and comparative purposes.

Experimental Protocols
BAM Impact Sensitivity Testing

Objective: To determine the impact energy at which a sample of an ANPy-based compound
initiates, characterized by a flame, flash, or explosion.[4]

Apparatus: BAM Fall Hammer (or equivalent). This apparatus consists of a drop weight, a
guide column, an anvil, and a sample holder assembly.[4]

Materials:
e ANPy-based compound, dried and sieved.

o Steel roller and anvil assembly.
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e Sample rings.

o Appropriate personal protective equipment (PPE): safety glasses, face shield, ear protection,
flame-retardant lab coat.

Protocol:

e Sample Preparation:

o Ensure the ANPy-based compound is in a fine, powdered form. If necessary, gently grind
the sample.

o The sample should be dried to a constant weight, typically at a temperature that will not
induce decomposition.

o A standard sample volume of 40 mm3 is typically used.[4]

e Test Procedure:

o Place the sample into the lower part of the steel anvil assembly.

o Assemble the anvil with the sample and place it onto the main anvil of the fall hammer.

o Select a drop weight (e.g., 1 kg, 5 kg, or 10 kg) and a drop height.[4] The initial height
should be estimated based on the expected sensitivity of the material. For unknown
materials, it is prudent to start with a low impact energy.

o Raise the drop weight to the desired height and release it to strike the sample.

o Observe for any sign of initiation, which may include an audible report, smoke, or a flash
of light.[4]

o The "up-and-down" method is commonly used to determine the 50% initiation height (Hso).

[31[5]
» [f an initiation occurs, the drop height is decreased for the next test.

» [f no initiation occurs, the drop height is increased.
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o Conduct a series of at least 25-30 drops to obtain statistically significant data.

o Data Analysis:

o Calculate the impact energy in Joules (J) using the formula: E = mgh, where 'm' is the
mass of the drop weight in kg, ‘g’ is the acceleration due to gravity (9.81 m/s?), and 'h' is
the drop height in meters.

o Determine the Hso value from the series of tests.

Experimental Workflow for BAM Impact Sensitivity Test
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Caption: Workflow for BAM Impact Sensitivity Testing.
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BAM Friction Sensitivity Testing

Objective: To determine the frictional force at which a sample of an ANPy-based compound
initiates.[1][2]

Apparatus: BAM Friction Tester. This device consists of a porcelain plate that moves back and
forth under a stationary porcelain peg, both of which have standardized roughness.[2][6]

Materials:

ANPYy-based compound, dried and sieved.

Porcelain plates and pegs.

Spatula for sample application.

Appropriate PPE.

Protocol:

e Sample Preparation:

o The sample preparation is similar to that for impact sensitivity testing. The material should
be a dry, fine powder.

o A sample volume of approximately 10 mm? is typically used.

o Test Procedure:

o Place the porcelain plate in the holder on the sliding table.

o Place the 10 mms3 sample onto the porcelain plate.

o Lower the porcelain peg onto the sample.

o Apply a known load to the peg using the weighted arm of the apparatus. For unknown
materials, start with a low load.
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o Turn on the machine, which will move the porcelain plate back and forth once under the
peg.

o Observe for any sign of initiation (crackle, spark, flame, or smoke).

o The "1-in-6" method is often employed.[7]
» Conduct six tests at a given load. If one or more initiations occur, the result is positive.
= If no initiations occur in six tests, increase the load to the next level.

= The friction sensitivity is reported as the lowest load at which at least one initiation
occurs in six trials.[7]

o Data Analysis:
o The result is reported as the frictional load in Newtons (N) that causes initiation.

Experimental Workflow for BAM Friction Sensitivity Test
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Caption: Workflow for BAM Friction Sensitivity Testing.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1332154?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Safety Precautions

« All testing of energetic materials must be conducted in a facility designed for this purpose,
with appropriate blast mitigation and safety protocols.

¢ Only small quantities of material should be used for testing.[1][2]

o Personnel must be thoroughly trained in the procedures and potential hazards.
» Remote operation of the test equipment is highly recommended.

» Full personal protective equipment is mandatory at all times.

Conclusion

The protocols outlined in these application notes provide a standardized framework for the
impact and friction sensitivity testing of ANPy-based compounds. While specific sensitivity data
for this class of compounds is not yet widely available, the application of these well-established
BAM methods will ensure the generation of high-quality, comparable safety data, which is
essential for the research, development, and handling of new energetic materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bam Friction Device Instrumentation to Determine Explosive’s Friction Sensitivity | UTEC
Corporation, LLC [utec-corp.com]

e 2. osti.gov [osti.gov]

o 3. researchgate.net [researchgate.net]

» 4. matec-conferences.org [matec-conferences.org]

o 5. Safety testing of explosives - Wikipedia [en.wikipedia.org]

e 6. smsenergetics.com [smsenergetics.com]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://utec-corp.com/energetic-materials/bam-friction-device/
https://www.osti.gov/servlets/purl/273797
https://www.benchchem.com/product/b1332154?utm_src=pdf-custom-synthesis
https://utec-corp.com/energetic-materials/bam-friction-device/
https://utec-corp.com/energetic-materials/bam-friction-device/
https://www.osti.gov/servlets/purl/273797
https://www.researchgate.net/publication/230498192_Statistical_Assessment_Methods_for_the_Sensitivity_of_Energetic_Materials
https://www.matec-conferences.org/articles/matecconf/pdf/2020/01/matecconf_sesam20_00011.pdf
https://en.wikipedia.org/wiki/Safety_testing_of_explosives
https://smsenergetics.com/testing/sensitivity-testing/material-sensitivity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 7. publications.drdo.gov.in [publications.drdo.gov.in]

 To cite this document: BenchChem. [Application Notes & Protocols: Impact and Friction
Sensitivity Testing of ANPy-Based Compounds]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1332154#impact-and-friction-sensitivity-
testing-of-anpy-based-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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